5-({3-[(4-chloro-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1-methyl-1H-1,2,4-triazole

• IUPAC Name: 5-[[3-[(4-chloropyrazol-1-yl)methyl]azetidin-1-yl]methyl]-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C11H15ClN6/c1-16-11(13-8-15-16)7-17-3-9(4-17)5-18-6-10(12)2-14-18/h2,6,8-9H,3-5,7H2,1H3
• InChI Key: GIWMINUUEBHZGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)CN2CC(C2)CN3C=C(C=N3)Cl
• Molecular Formula: C11H15ClN6
• Molecular Weight: 266.73 g/mol

Description

Pyrazole-based compounds have played an important role in the development of heterocyclic agrochemicals. They exhibit various biological activities, high selectivities, and low toxicities, and have received attention for the development of new pesticides.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

The activity of these compounds substituent on the phenyl was: electron-drawing group > neutral group > donor-drawing group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can vary greatly depending on its structure. For example, one pyrazole-based compound was found to have a melting point of 174–178 °C.

Mechanism of Action

Target of Action

Similar compounds with pyrazole and imidazole moieties have been known to interact with a broad range of targets, contributing to their diverse pharmacological effects .

Mode of Action

It’s worth noting that compounds with similar structures have been found to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been known to influence a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Compounds with similar structures are generally highly soluble in water and other polar solvents, which can impact their bioavailability .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

It’s worth noting that the action of similar compounds can be influenced by various factors, including ph, temperature, and the presence of other substances .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For example, one study found that a certain pyrazole-based compound had almost no effect on plant height and fresh weight when applied to rice at the 1∼2-leaf stage after 14 days.